N-(2-((5-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)ethyl)-2-phenylacetamide

• IUPAC Name: N-[2-[[5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl]ethyl]-2-phenylacetamide
• InChI: InChI=1S/C20H21N3O2S/c1-25-17-9-7-16(8-10-17)18-14-22-20(23-18)26-12-11-21-19(24)13-15-5-3-2-4-6-15/h2-10,14H,11-13H2,1H3,(H,21,24)(H,22,23)
• InChI Key: OKHMFDDKRSEIOG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CN=C(N2)SCCNC(=O)CC3=CC=CC=C3
• Molecular Formula: C20H21N3O2S
• Molecular Weight: 367.5 g/mol

Description

The compound "N-(2-((5-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)ethyl)-2-phenylacetamide" is a derivative of acetamide, which is a functional group characterized by a carbonyl group attached to a nitrogen atom. Acetamide derivatives are of significant interest in medicinal chemistry due to their potential biological activities. Although the specific compound is not directly mentioned in the provided papers, the papers do discuss various acetamide derivatives with potential anticancer, anti-inflammatory, and antioxidant properties, which suggests that the compound may also possess similar biological activities.

Synthesis Analysis

The synthesis of acetamide derivatives typically involves amidation reactions. For instance, a series of N-(5-Mercapto-1,3,4-thiadiazol-2-yl)-2-phenylacetamide derivatives were synthesized using EDC and HOBt in acetonitrile solvent at room temperature . This method could potentially be applied to the synthesis of "this compound" by adjusting the starting materials and reaction conditions to incorporate the specific functional groups present in the target compound.

Molecular Structure Analysis

The molecular structure of acetamide derivatives is often confirmed using spectroscopic methods such as 1H NMR, IR, and MS . These techniques provide information about the chemical environment of the atoms within the molecule, the presence of functional groups, and the molecular weight, which are crucial for verifying the successful synthesis of the desired compound.

Chemical Reactions Analysis

Acetamide derivatives can undergo various chemical reactions depending on their substituents. The reactivity of the imidazole ring, for example, is highlighted in the determination of pKa values of N-(benzothiazole-2-yl)-2-(4,5-dimethyl-1-(phenylamino)-1H-imidazol-2-ylthio)acetamide derivatives, where protonation occurs on the nitrogen atoms of the imidazole and benzothiazole rings . This information is valuable for understanding the chemical behavior of "this compound" in different environments, which is important for its potential use as a drug.

Physical and Chemical Properties Analysis

The physical and chemical properties of acetamide derivatives, such as melting points and acidity constants (pKa), are important for their characterization and potential application. The melting points of the synthesized N-(5-Mercapto-1,3,4-thiadiazol-2-yl)-2-phenylacetamide derivatives were determined , and the pKa values of the N-(benzothiazole-2-yl)-2-(4,5-dimethyl-1-(phenylamino)-1H-imidazol-2-ylthio)acetamide derivatives were measured using UV spectroscopy . These properties can influence the solubility, stability, and bioavailability of the compounds, which are critical parameters for drug development.